Allyl 2,6-dimethylphenyl ether
Overview
Description
Allyl 2,6-dimethylphenyl ether is a chemical compound with the molecular formula C11H14O . It has an average mass of 162.228 Da and a monoisotopic mass of 162.104462 Da . The compound contains a total of 26 bonds, including 12 non-H bonds, 7 multiple bonds, 3 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 six-membered ring, and 1 aromatic ether .
Synthesis Analysis
The synthesis of Allyl 2,6-dimethylphenyl ether involves a Claisen rearrangement . This process uses various heterogeneous acid catalysts, such as heteropolyacid supported on mesoporous silica, cesium modified heteropolyacid supported on clay, and zirconia-based mesoporous UDCaT-5 . The UDCaT-5 catalyst was found to be superior, reusable, and 100% selective toward the desired product .Molecular Structure Analysis
The molecular structure of Allyl 2,6-dimethylphenyl ether consists of 14 Hydrogen atoms, 11 Carbon atoms, and 1 Oxygen atom . The molecule contains a total of 26 bonds, including 12 non-H bonds, 7 multiple bonds, 3 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 six-membered ring, and 1 aromatic ether .Chemical Reactions Analysis
The Claisen rearrangement is a key reaction involving Allyl 2,6-dimethylphenyl ether . This rearrangement involves the thermal rearrangement of allyl vinyl ethers to form β-aryl allyl ethers . The reaction is specific to ally aryl ethers and allyl vinyl ethers . Heating an allyl aryl ether to 250°C causes an intramolecular rearrangement to produce an o-allylphenol .Physical And Chemical Properties Analysis
Allyl 2,6-dimethylphenyl ether has an average mass of 162.228 Da and a monoisotopic mass of 162.104462 Da . The compound contains a total of 26 bonds, including 12 non-H bonds, 7 multiple bonds, 3 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 six-membered ring, and 1 aromatic ether .Scientific Research Applications
Polymerization and Monomer Isomerization
- Allyl 2,6-dimethylphenyl ether (ADMPhE) is used in polymerization processes. It has been found that during the polymerization of ADMPhE, an in situ monomer-isomerization occurs, resulting in a polymer with a repeating unit similar to that formed from 4-allyl-2,6-dimethylphenol (ADMPhOH). This suggests that ADMPhE undergoes monomer-isomerization polymerization, isomerizing to ADMPhOH before polymerization. The influence of solvents and initiators on its polymerization has also been explored (Endo & Otsu, 1991).
Photochemical Reactions
- The photochemical reactions of allyl aryl ethers, including ADMPhE, have been studied extensively. Different methyl-substituted allyl aryl ethers were subjected to irradiation, resulting in various photoproducts, indicating that the reaction pathways and products are significantly influenced by the solvent used (Waespe et al., 1978).
Claisen Rearrangement
- ADMPhE is involved in Claisen rearrangement reactions. The Claisen rearrangement is a notable reaction in organic chemistry where allyl phenyl ethers are converted to C-allyl derivatives under heat. This reaction has applications in synthesizing complex organic compounds and is used in understanding the stereochemistry of aromatic Claisen rearrangements (Tarbell, 1940).
Organometallic Chemistry
- ADMPhE plays a role in organometallic chemistry, particularly in the context of palladium(II) isocyanide complexes. These complexes are important for understanding fundamental interactions in metal-organic frameworks and have potential applications in catalysis (Canovese et al., 2009).
Synthesis of Physiologically Active Compounds
- ADMPhE derivatives have been used in the synthesis of nonracemic dimethylphenyl glycerol ethers, which are important for producing enantiomerically pure physiologically active amino alcohols and their derivatives. This illustrates the role of ADMPhE in the synthesis of biologically active compounds (Bredikhina et al., 2019).
Environmental Applications
- Research on the reactions of allyl phenyl ether in high-temperature water showcases its potential in environmentally friendly synthesis methods. High-temperature water can be an alternative to traditional acid catalysts or organic solvents, offering a green chemistry approach (Bagnell et al., 1996).
Mechanism of Action
The Claisen rearrangement of Allyl 2,6-dimethylphenyl ether takes place through a concerted mechanism . A C-C bond forms between the C3 of the allyl group and the ortho position of the benzene ring at the same time that the C-O bond of the ether breaks . This rearrangement initially produces the non-aromatic 6-allyl-2,4-cyclohexadienone intermediate, which quickly undergoes a proton shift to reform the aromatic ring in the o-allylphenol product .
Safety and Hazards
Future Directions
The Claisen rearrangement of Allyl 2,6-dimethylphenyl ether is a key reaction in organic chemistry . The reaction is specific to ally aryl ethers and allyl vinyl ethers . The use of various heterogeneous acid catalysts in the synthesis of Allyl 2,6-dimethylphenyl ether opens up new possibilities for the development of more efficient and selective catalysts . Future research could focus on optimizing the conditions for the Claisen rearrangement and exploring the potential applications of Allyl 2,6-dimethylphenyl ether in various industries .
properties
IUPAC Name |
1,3-dimethyl-2-prop-2-enoxybenzene | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14O/c1-4-8-12-11-9(2)6-5-7-10(11)3/h4-7H,1,8H2,2-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FUOIKFIGRFIYQW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)OCC=C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30348881 | |
Record name | allyl 2,6-dimethylphenyl ether | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30348881 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Allyl 2,6-dimethylphenyl ether | |
CAS RN |
15261-41-3 | |
Record name | allyl 2,6-dimethylphenyl ether | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30348881 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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